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Compound of Interest

(R)-2-Hydroxymethylpropanoic
Compound Name: J
aci

Cat. No.: B159078

Technical Guide: (R)-2-Hydroxymethylpropanoic
Acid
Initial Note to the Reader:

Following a comprehensive search, a specific CAS number and detailed technical data for
(R)-2-Hydroxymethylpropanoic acid could not be definitively identified in publicly available
scientific literature and chemical databases. The provided name is ambiguous and does not
correspond to a commonly referenced chemical entity with established experimental data
required for a technical guide of this nature.

The search results consistently redirected to a related but structurally distinct compound: 2,2-
Bis(hydroxymethyl)propionic acid (CAS Number: 4767-03-7). This achiral molecule contains
two hydroxymethyl groups attached to the second carbon of the propanoic acid backbone.

Given the ambiguity of the original request, this guide will provide a detailed technical overview
of 2,2-Bis(hydroxymethyl)propionic acid, a compound with significant applications in polymer
chemistry and drug delivery, which may be of interest to the target audience. We will adhere to
the requested format, including data tables, experimental protocol examples, and
visualizations.
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Should a specific CAS number for "(R)-2-Hydroxymethylpropanoic acid" be available, a
more targeted and accurate technical guide can be compiled.

Technical Guide: 2,2-Bis(hydroxymethyl)propionic
Acid

Synonyms: Dimethylolpropionic acid (DMPA), Bis-MPA CAS Number: 4767-03-7 Molecular
Formula: CsH1004 Molecular Weight: 134.13 g/mol

Chemical Structure

The chemical structure of 2,2-Bis(hydroxymethyl)propionic acid is characterized by a central
quaternary carbon atom bonded to a carboxyl group, a methyl group, and two hydroxymethyl
groups.

Chemical Structure Diagram:

Caption: Chemical structure of 2,2-Bis(hydroxymethyl)propionic acid.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,2-
Bis(hydroxymethyl)propionic acid.

Property Value Reference
Melting Point 189-191 °C [1]

Boiling Point 366.7 £ 32.0 °C at 760 mmHg

Density 1.331 + 0.06 g/cm?3

Flash Point 189.7 °C

Water Solubility Soluble

pKa 3.6

Appearance White crystalline powder
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Applications in Research and Drug Development

2,2-Bis(hydroxymethyl)propionic acid is a versatile building block, primarily utilized in the
synthesis of dendrimers and biodegradable polymers for various biomedical applications,
including drug delivery. Its two hydroxyl groups and one carboxyl group allow for the creation of
highly branched, well-defined macromolecular architectures.

Key Application Areas:

o Dendrimer Synthesis: Bis-MPA is a key monomer for the synthesis of polyester dendrimers.
These dendrimers can be functionalized with various targeting ligands and therapeutic
agents for targeted drug delivery.

e Biodegradable Polymers: It is used to synthesize biodegradable polycarbonates and
polyesters. These polymers can be formulated into nanoparticles, micelles, and hydrogels for
controlled release of drugs.

o Polyurethane Dispersions: In the pharmaceutical industry, aqueous polyurethane dispersions
derived from Bis-MPA can be used as film-forming agents for coating tablets and other
dosage forms.

Experimental Protocols

While specific, detailed experimental protocols for "(R)-2-Hydroxymethylpropanoic acid" are
unavailable, this section provides an illustrative example of a typical synthesis involving 2,2-
Bis(hydroxymethyl)propionic acid: the preparation of a first-generation polyester dendron.

Synthesis of a First-Generation Bis-MPA Dendron:

Objective: To synthesize a first-generation dendron using 2,2-Bis(hydroxymethyl)propionic acid
as the core and a protected anhydride as the branching unit.

Materials:
e 2,2-Bis(hydroxymethyl)propionic acid (Bis-MPA)

o 2,2-Bis(acetoxymethyl)propionic anhydride
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e Pyridine (as solvent and catalyst)

¢ Dichloromethane (DCM)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

» Standard laboratory glassware and purification equipment (e.g., rotary evaporator,
chromatography column)

Procedure:

e Dissolve 2,2-Bis(hydroxymethyl)propionic acid (1 equivalent) in pyridine under an inert
atmosphere (e.g., nitrogen or argon).

e Cool the solution to 0 °C in an ice bath.

o Slowly add a solution of 2,2-Bis(acetoxymethyl)propionic anhydride (2.2 equivalents) in DCM
to the cooled solution with continuous stirring.

 Allow the reaction mixture to warm to room temperature and stir for 24 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.
o Extract the aqueous layer with DCM (3x).

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

 Purify the crude product by column chromatography on silica gel to obtain the pure first-
generation dendron.

Workflow Diagram:
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Caption: General workflow for the synthesis of a first-generation Bis-MPA dendron.

Signaling Pathways and Logical Relationships

In the context of drug delivery, the logical relationship for the design of a dendrimer-based drug
delivery system using Bis-MPA can be visualized.

Dendrimer-Based Drug Delivery Design Logic:
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Caption: Logical flow from Bis-MPA to a functional dendrimer for targeted drug delivery.
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This guide provides a comprehensive overview of 2,2-Bis(hydroxymethyl)propionic acid, a
readily available and versatile compound. For a technical guide on the specific stereoisomer "
(R)-2-Hydroxymethylpropanoic acid," a confirmed CAS number is essential for accurate data
retrieval and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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